Cas no 1344639-72-0 ((2s)-4-(3-Chloro-4-fluorophenyl)butan-2-amine)

• Product Name: (2s)-4-(3-Chloro-4-fluorophenyl)butan-2-amine
• CAS No: 1344639-72-0
• MF: C₁₀H₁₃ClFN
• MW: 201.668325185776
• CID: 5776703
• PubChem ID: 96657085
• Update Time: 2025-05-20

(2s)-4-(3-Chloro-4-fluorophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1344639-72-0
• EN300-1968433
• (2s)-4-(3-chloro-4-fluorophenyl)butan-2-amine
• (2s)-4-(3-Chloro-4-fluorophenyl)butan-2-amine

• Inchi： 1S/C10H13ClFN/c1-7(13)2-3-8-4-5-10(12)9(11)6-8/h4-7H,2-3,13H2,1H3/t7-/m0/s1
• InChI Key： SNJACAFUUWYLNQ-ZETCQYMHSA-N
• SMILES： ClC1=C(C=CC(=C1)CC[C@H](C)N)F

Computed Properties

• Exact Mass: 201.0720553g/mol
• Monoisotopic Mass: 201.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on (2s)-4-(3-Chloro-4-fluorophenyl)butan-2-amine

Compound Introduction: (2S)-4-(3-Chloro-4-fluorophenyl)butan-2-amine and CAS No. 1344639-72-0

The compound with the CAS number 1344639-72-0 and the systematic name (2S)-4-(3-Chloro-4-fluorophenyl)butan-2-amine represents a significant molecule in the field of pharmaceutical chemistry. This compound, characterized by its specific stereochemistry and aromatic substitution pattern, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of both chloro and fluoro substituents on the aromatic ring introduces unique electronic and steric properties, making it a versatile scaffold for designing novel bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of chiral amines due to their role in creating enantiomerically pure drugs with enhanced pharmacological profiles. The stereochemical configuration at the second carbon atom, specifically the (2S) configuration, is a critical feature that influences the compound's biological activity. This aspect has been extensively studied in the context of developing selective and potent therapeutic agents.

The aromatic ring in (2S)-4-(3-Chloro-4-fluorophenyl)butan-2-amine is substituted with both chloro and fluoro groups, which are known to modulate the electronic properties of the molecule. These substituents can affect the compound's solubility, metabolic stability, and binding affinity to biological targets. The chloro group, in particular, is often used to enhance lipophilicity, while the fluoro group can improve metabolic resistance and binding interactions.

Current research in medicinal chemistry highlights the importance of such substituted aromatic amines in developing treatments for various diseases. For instance, studies have shown that compounds with similar structural motifs exhibit promising activity against enzymes involved in cancer metabolism. The specific arrangement of substituents on the aromatic ring can fine-tune the interaction with these enzymes, leading to more effective therapeutic outcomes.

Additionally, the amine functionality at the terminal position of the butyl chain provides a site for further chemical modification. This allows for the introduction of additional pharmacophores or tags that can enhance drug delivery systems, such as prodrugs or targeted delivery vehicles. The versatility of this compound makes it an attractive candidate for further exploration in drug discovery pipelines.

In vitro studies have begun to elucidate the pharmacological properties of (2S)-4-(3-Chloro-4-fluorophenyl)butan-2-amine. Preliminary data suggest that it may interact with specific receptors or enzymes, potentially leading to therapeutic effects. These interactions are being investigated in detail to understand their mechanisms and to identify possible applications in treating neurological disorders, inflammatory conditions, or other diseases where enzyme inhibition is a viable strategy.

The synthesis of this compound also presents an interesting challenge for organic chemists. The stereoselective introduction of the (2S) configuration requires careful control over reaction conditions and reagents. Advanced synthetic methodologies, including asymmetric catalysis and chiral auxiliary techniques, are being employed to achieve high enantiomeric purity. Such advancements are crucial for ensuring that only one enantiomer is produced, thereby maximizing therapeutic efficacy while minimizing potential side effects.

Furthermore, computational studies have been instrumental in predicting the biological activity of this molecule. Molecular modeling techniques allow researchers to simulate how (2S)-4-(3-Chloro-4-fluorophenyl)butan-2-amine interacts with biological targets at the molecular level. These simulations provide valuable insights into binding affinities, enzyme kinetics, and potential drug-drug interactions, which are essential for optimizing drug design.

As research progresses, collaborations between academic institutions and pharmaceutical companies are likely to accelerate the development of novel derivatives based on this scaffold. Such partnerships can leverage expertise from different fields to overcome synthetic challenges and explore new therapeutic avenues. The compound's unique structural features make it a promising candidate for further investigation in preclinical studies.

In conclusion, (2S)-4-(3-Chloro-4-fluorophenyl)butan-2-amine (CAS No. 1344639-72-0) is a fascinating molecule with significant potential in pharmaceutical applications. Its specific stereochemistry and functional group arrangement offer opportunities for designing innovative drugs targeting various diseases. Ongoing research efforts aim to unlock its full therapeutic potential through detailed structural optimization and preclinical evaluation.